![molecular formula C16H13ClN2O2S2 B2806886 N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-methoxyphenyl)acetamide CAS No. 922474-12-2](/img/structure/B2806886.png)
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-methoxyphenyl)acetamide
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Overview
Description
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H13ClN2O2S2 and its molecular weight is 364.86. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anti-inflammatory Properties
N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have been studied for their potential as anti-inflammatory and antioxidant agents. A compound similar to the one you're interested in, N-[4-(o-methoxyphenyl)-1,3-thiazol-2-yl]-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide, demonstrated notable anti-inflammatory and antioxidant activities (Koppireddi et al., 2013).
Anticancer Activities
Several studies have focused on the potential anticancer properties of related compounds. For instance, some N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were found to be active against human lung adenocarcinoma cells, indicating possible anticancer applications (Evren et al., 2019).
Antimicrobial Activities
Compounds with a similar structural framework have been explored for their antimicrobial properties. For example, novel thiazoles synthesized by incorporating pyrazole moiety at certain positions exhibited significant anti-bacterial and anti-fungal activities (Saravanan et al., 2010).
Antiviral Activities
Another study synthesized 2-(4,5-Dihydropyrazol-1-yl)-thiazol-4-ones, which demonstrated selective inhibition of leukemia cell lines and notable activity against Tacaribe virus strain (Havrylyuk et al., 2013).
Other Applications
The synthesis and characterization of various derivatives of this compound have been conducted to explore a range of biological activities, including anti-inflammatory (Sunder et al., 2013), antitumor (Yurttaş et al., 2015), and antimicrobial effects (Krátký et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been studied for their antimicrobial and anticancer activities .
Mode of Action
It is known that thiazole nucleus, a part of the compound, exhibits its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .
Biochemical Pathways
Similar compounds have shown to affect the pathways related to antimicrobial and anticancer activities .
Result of Action
Similar compounds have shown promising antimicrobial and anticancer activities .
Properties
IUPAC Name |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O2S2/c1-21-11-4-2-10(3-5-11)8-15(20)19-16-18-12(9-22-16)13-6-7-14(17)23-13/h2-7,9H,8H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKTGARXSLILPFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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